molecular formula C9H17NO2 B13228969 1,4-Dioxaspiro[4.6]undecan-6-amine

1,4-Dioxaspiro[4.6]undecan-6-amine

Cat. No.: B13228969
M. Wt: 171.24 g/mol
InChI Key: HHFQIRQJZAVXCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,4-Dioxaspiro[4.6]undecan-6-amine is a spirocyclic compound featuring a six-membered and a four-membered ring sharing a common carbon atom (spiro carbon). The amine functional group at position 6 distinguishes it from related ketone, ether, or aza derivatives. Spirocyclic amines are valued in pharmaceutical and materials chemistry for their conformational rigidity and ability to modulate solubility and reactivity .

Properties

Molecular Formula

C9H17NO2

Molecular Weight

171.24 g/mol

IUPAC Name

1,4-dioxaspiro[4.6]undecan-6-amine

InChI

InChI=1S/C9H17NO2/c10-8-4-2-1-3-5-9(8)11-6-7-12-9/h8H,1-7,10H2

InChI Key

HHFQIRQJZAVXCL-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C2(CC1)OCCO2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Dioxaspiro[4.6]undecan-6-amine typically involves the reaction of cycloheptanone with ethylene glycol to form the spirocyclic ketal intermediate. This intermediate is then subjected to amination reactions to introduce the amine group at the desired position . The reaction conditions often include the use of catalysts and specific solvents to optimize yield and purity.

Industrial Production Methods

Industrial production methods for 1,4-Dioxaspiro[4.6]undecan-6-amine are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, ensuring that the reaction conditions are optimized for large-scale production. This may include the use of continuous flow reactors and advanced purification techniques to achieve high purity and yield.

Chemical Reactions Analysis

Types of Reactions

1,4-Dioxaspiro[4.6]undecan-6-amine undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but often involve controlled temperatures and specific solvents to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced amines, and substituted spirocyclic compounds

Scientific Research Applications

1,4-Dioxaspiro[4.6]undecan-6-amine has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of complex molecules and spirocyclic compounds.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,4-Dioxaspiro[4.6]undecan-6-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their activity and function. The spirocyclic structure may also contribute to the compound’s stability and reactivity in biological systems .

Comparison with Similar Compounds

Structural Features and Functional Group Variations

The table below highlights key differences between 1,4-Dioxaspiro[4.6]undecan-6-amine and its analogues:

Compound Name Molecular Formula CAS Number Molecular Weight Functional Group Key Structural Feature
1,4-Dioxaspiro[4.6]undecan-6-amine C₉H₁₇NO₂* Not provided ~185.27 Amine (-NH₂) Spiro[4.6], amine at position 6
1,4-Dioxaspiro[4.6]undec-6-ene C₉H₁₄O₂ 1728-24-1 154.21 Double bond Spiro[4.6], unsaturation at C6
1,4-Dioxaspiro[4.6]undecan-6-one C₉H₁₄O₃ 89874-32-8 170.21 Ketone (C=O) Spiro[4.6], ketone at position 6
1,4-Dioxa-8-azaspiro[4.6]undecane C₈H₁₅NO₂ 16803-07-9 185.27 Aza group (-NH-) Spiro[4.6], nitrogen in ring
{1,4-Dioxaspiro[4.6]undecan-2-yl}methanamine C₁₀H₁₉NO₂ 46145-57-7 185.27 Amine substituent Spiro[4.6], amine as side chain

*Inferred molecular formula based on structural analysis.

Key Observations :

  • Ring Size : The spiro[4.6] system provides a distinct geometry compared to smaller spiro[4.5] analogues (e.g., 1,4-dioxaspiro[4.5]decan-6-amine, CAS 731858-91-6) , which exhibit reduced steric strain.
  • Functional Groups : The amine group in the target compound enhances nucleophilicity and hydrogen-bonding capacity, contrasting with the ketone’s electrophilicity or the ether’s inertness .

Physicochemical Properties

  • Solubility : The amine group improves water solubility compared to the hydrophobic 1,4-Dioxaspiro[4.6]undec-6-ene (logP ~2.5 vs. ~3.8 for the alkene) .
  • Stability : Spirocyclic amines are generally stable under basic conditions but may undergo ring-opening in strong acids due to the amine’s basicity .
  • Spectroscopic Data : IR and NMR spectra for analogues (e.g., ketones and ethers) confirm distinct absorption bands for C=O (1700 cm⁻¹) and NH₂ (3300 cm⁻¹) groups .

Biological Activity

1,4-Dioxaspiro[4.6]undecan-6-amine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

The biological activity of 1,4-Dioxaspiro[4.6]undecan-6-amine is primarily linked to its interaction with various biological macromolecules, including enzymes and receptors. Research indicates that this compound may act as an inhibitor of the glyoxalase I (Glx-I) enzyme, which plays a crucial role in cellular defense against cytotoxic metabolites like methylglyoxal (MG) . The inhibition of Glx-I can lead to the accumulation of MG, promoting apoptosis in cancer cells.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is essential for optimizing the biological efficacy of 1,4-Dioxaspiro[4.6]undecan-6-amine. SAR studies have shown that modifications to the compound's structure can significantly influence its inhibitory potency against Glx-I. For instance, certain derivatives have demonstrated IC50 values below 10 μM, indicating strong inhibitory effects .

CompoundIC50 Value (μM)Binding Affinity
Compound 260.39High
Compound 281.36Moderate

In Vitro Studies

In vitro evaluations have highlighted the potential of 1,4-Dioxaspiro[4.6]undecan-6-amine as an anticancer agent. A study focused on a series of synthesized derivatives demonstrated that specific modifications led to enhanced Glx-I inhibition, which is critical for developing effective cancer therapies .

Docking Studies

Molecular docking studies have been employed to elucidate the binding interactions between 1,4-Dioxaspiro[4.6]undecan-6-amine and the active site of Glx-I. These studies provide insights into how structural variations can affect binding affinity and subsequently influence biological activity.

Therapeutic Applications

The primary therapeutic application of 1,4-Dioxaspiro[4.6]undecan-6-amine lies in cancer treatment. By inhibiting Glx-I, this compound may contribute to increased levels of cytotoxic MG within cancerous cells, potentially leading to enhanced apoptosis and reduced tumor growth .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.